ethyl (4-{2-[(2-fluoro-5-methylphenyl)amino]-2-oxoethyl}morpholin-3-yl)acetate

• IUPAC Name: ethyl 2-[4-[2-(2-fluoro-5-methylanilino)-2-oxoethyl]morpholin-3-yl]acetate
• InChI: InChI=1S/C17H23FN2O4/c1-3-24-17(22)9-13-11-23-7-6-20(13)10-16(21)19-15-8-12(2)4-5-14(15)18/h4-5,8,13H,3,6-7,9-11H2,1-2H3,(H,19,21)
• InChI Key: NHOYWECPLAYMGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1COCCN1CC(=O)NC2=C(C=CC(=C2)C)F
• Molecular Formula: C17H23FN2O4
• Molecular Weight: 338.4 g/mol

Description

Ethyl (4-{2-[(2-fluoro-5-methylphenyl)amino]-2-oxoethyl}morpholin-3-yl)acetate, also known as EMA401, is a small molecule drug that has been developed for the treatment of neuropathic pain. This drug has been found to be effective in preclinical studies and is currently in clinical trials for the treatment of chronic pain.

Mechanism of Action

Ethyl (4-{2-[(2-fluoro-5-methylphenyl)amino]-2-oxoethyl}morpholin-3-yl)acetate is a selective antagonist of the angiotensin II type 2 receptor (AT2R). Activation of the AT2R has been shown to play a role in the development and maintenance of neuropathic pain. This compound has been found to be effective in reducing pain behaviors by blocking the activation of the AT2R.
Biochemical and Physiological Effects:
This compound has been shown to have a good safety profile in preclinical studies. It has been found to be well-tolerated and does not produce any significant adverse effects. This compound has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl (4-{2-[(2-fluoro-5-methylphenyl)amino]-2-oxoethyl}morpholin-3-yl)acetate in lab experiments include its selectivity for the AT2R, its good safety profile, and its effectiveness in reducing pain behaviors in preclinical models of neuropathic pain. The limitations of using this compound in lab experiments include its cost and the need for further studies to determine its efficacy in human clinical trials.

Future Directions

There are several future directions for the research and development of ethyl (4-{2-[(2-fluoro-5-methylphenyl)amino]-2-oxoethyl}morpholin-3-yl)acetate. These include further studies to determine its efficacy in human clinical trials, the development of more selective AT2R antagonists, and the investigation of the role of the AT2R in other pain conditions. Additionally, further studies are needed to determine the optimal dosage and treatment duration of this compound for the treatment of neuropathic pain.

Scientific Research Applications

Ethyl (4-{2-[(2-fluoro-5-methylphenyl)amino]-2-oxoethyl}morpholin-3-yl)acetate has been extensively studied in preclinical models of neuropathic pain. It has been found to be effective in reducing pain behaviors in animal models of neuropathic pain, including mechanical allodynia and thermal hyperalgesia. This compound has also been shown to be effective in reducing pain behaviors in models of chemotherapy-induced neuropathic pain.